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Compound of Interest

Compound Name: Acid Brown 283

Cat. No.: B1172437 Get Quote

An In-Depth Technical Guide to Acid Brown 283

This technical guide provides a comprehensive overview of Acid Brown 283, a synthetic dye

with significant applications in various industries. The information is tailored for researchers,

scientists, and professionals involved in drug development and other fields where such

compounds are of interest.

Chemical Identity and Structure
Acid Brown 283 is classified as a single azo, 1:2 metal complex dye.[1][2][3][4] Its CAS

Registry Number is 12219-66-8.[1][2][5][6][7] It is also identified by the C.I. (Colour Index)

Name: Acid Brown 283.[2][8] While the precise molecular formula and weight are not

consistently specified across public sources, it is known to be a complex organic molecule.[1]

[3][4][5][8] The dye appears as a brown powder and is soluble in water.[2][5][6]

Physicochemical Properties
A summary of the key physicochemical properties of Acid Brown 283 is presented in the table

below.
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Property Value Reference(s)

Physical Appearance Brown Powder [2][5]

Hue Reddish Brown [2]

Solubility in Water 50 g/L [9]

Dye Content >98% [2]

Light Fastness 6 - 7 [2][9]

Washing Fastness (E) 4 [9]

Washing Fastness (C) 5 [9]

Washing Fastness (N) 4-5 [9]

Applications and Methodologies
Acid Brown 283 is primarily utilized as a dye for various materials due to its excellent color

fastness and dyeing properties.[10][11]

Textile and Leather Dyeing
The primary application of Acid Brown 283 is in the dyeing of protein fibers such as wool and

silk, as well as polyamides like nylon.[9][12] It is also used for coloring leather.[2][10][12] The

dyeing process with acid dyes typically involves an acidic environment to facilitate the

electrostatic interaction between the anionic dye molecules and the cationic groups within the

fibers.[9]

A kinetic study on the degradation of the related Acid Brown 83 dye provides insights into

experimental setups that could be adapted for studying Acid Brown 283.[13] For instance,

solutions of the dye at specific concentrations (e.g., 125 mg/L) can be prepared for various

treatments and analyses.[13]

Chromatographic Analysis
Acid Brown 283 can be used in chromatographic analysis, although specific protocols are not

detailed in the provided search results.[6]
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Logical Relationship of Properties and Applications
The following diagram illustrates the relationship between the chemical nature of Acid Brown
283 and its primary applications.
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Caption: Properties and applications of Acid Brown 283.
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Safety and Handling
Acid Brown 283 is considered harmful if swallowed and may cause irritation to the skin, eyes,

and respiratory system.[14] It is recommended to use personal protective equipment, such as

gloves and goggles, and to ensure adequate ventilation when handling this chemical.[6] The

material should be stored in a cool, dry, and well-ventilated area away from strong oxidizing

and reducing agents.[6][14] For detailed safety information, the Material Safety Data Sheet

(MSDS) should be consulted.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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